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Compound of Interest

Compound Name: DNP-PEG6-acid

Cat. No.: B1192579

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data sheet (SDS)
information for DNP-PEG6-acid, a polyethylene glycol (PEG) linker containing a dinitrophenyl
(DNP) group and a carboxylic acid. This document is intended to provide researchers,
scientists, and drug development professionals with the necessary information for the safe
handling, storage, and disposal of this compound.

Chemical Identification and Physical Properties

DNP-PEG6-acid is a complex organic molecule utilized in various biochemical applications,
including as a linker in the development of antibody-drug conjugates and other targeted
therapies. The hydrophilic PEG spacer enhances the solubility of the molecule in agueous
media.[1][2][3]

Identifier Value

Product Name DNP-PEG6-acid
Synonyms DNP-PEG6-acid
Molecular Formula C21H33N3012
Molecular Weight 519.5 g/mol
CAS Number Not available
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A comprehensive search did not yield specific quantitative data for physical properties such as
melting point, boiling point, or precise solubility values.

Hazard Identification and Classification

According to the Safety Data Sheet provided by DC Chemicals, DNP-PEG6-acid is classified
under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS) as

follows:
Hazard Class Hazard Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Acute Aquatic Toxicity Category 1 H400: Very toxic to aquatic life
Chronic Aquatic Toxicity Category 1 H410: Very toxic to aguatic life

with long lasting effects

Source: DC Chemicals Safety Data Sheet[4]
GHS Pictograms:
e Health Hazard: For substances that are harmful, irritant, or sensitizing.

o Environmental Hazard: For substances that are toxic to aquatic life.

Toxicological Information

While specific lethal dose (LD50) and lethal concentration (LC50) values for DNP-PEG6-acid
are not publicly available, the GHS classification provides a clear indication of its toxicological
profile.
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Toxicity Endpoint Classification Description

Harmful if swallowed. Ingestion
Acute Oral Toxicity Category 4 may cause adverse health

effects.

The substance is very toxic to

Acute Aquatic Toxicity Category 1 ) )

aquatic organisms.

The substance is very toxic to
Chronic Aquatic Toxicity Category 1 aquatic life with long-lasting

effects.

Source: DC Chemicals Safety Data Sheet[4]

Experimental Protocols

The following are summaries of the standardized experimental protocols that are typically used
to determine the acute oral and aquatic toxicity of chemical substances. These are based on
the Organization for Economic Co-operation and Development (OECD) guidelines.

Acute Oral Toxicity - OECD Guideline 420 (Fixed Dose
Procedure)

This method is designed to assess the acute toxic effects of a substance when administered
orally.

Methodology:
o Test Animals: Typically, a single sex of rodent (e.g., rats or mice) is used.

» Housing and Feeding: Animals are housed in appropriate conditions with controlled
temperature and humidity. They are fasted before the administration of the test substance.

o Dose Administration: The substance is administered in a single oral dose via gavage.

e Dose Levels: A stepwise procedure is used with a set of fixed dose levels (e.g., 5, 50, 300,
2000 mg/kg body weight). The starting dose is selected based on a sighting study.
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» Observation Period: Animals are observed for a period of at least 14 days. Observations
include mortality, clinical signs of toxicity, and changes in body weight.

» Necropsy: At the end of the observation period, all surviving animals are euthanized and a
gross necropsy is performed.

Workflow for Acute Oral Toxicity Testing (OECD 420):

Data Analysis

GHS Classification )

Preparation Phase Dosing Phase Observation Phase
(Slghlmg Study to Determine Starting Dose )—»(Amma\ Preparation (Fasting) (Smg\e Oral Gavage Administration 14-Day Observation (Mortality, Clinical Signs, Body Weight) )—»( Gross Necropsy

Click to download full resolution via product page

Caption: Workflow for OECD 420 Acute Oral Toxicity Test.

Acute Aquatic Toxicity - OECD Guideline 203 (Fish,
Acute Toxicity Test)

This test is performed to determine the concentration of a substance that is lethal to fish over a
short exposure period.

Methodology:
» Test Organism: A standard fish species, such as Zebrafish (Danio rerio), is used.

o Test Conditions: Fish are exposed to the test substance in a static or semi-static system for
96 hours.

» Concentrations: A range of at least five concentrations of the test substance is prepared in a
geometric series. A control group with no test substance is also included.

o Observations: Mortalities are recorded at 24, 48, 72, and 96 hours.
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o Data Analysis: The concentration that is lethal to 50% of the test organisms (LC50) is
determined.

Workflow for Acute Aquatic Toxicity Testing (OECD 203):

Preparation Phase Exposure Phase Observation Phase Data Analysis
( Range-Finding Test )—»( Preparation of Test Concentrations 96-Hour Exposure of Fish Mortality Checks at 24, 48, 72, 96 hours ( Calculation of LC50 Value )

Click to download full resolution via product page

Caption: Workflow for OECD 203 Fish Acute Toxicity Test.

Handling and Storage

Precautions for Safe Handling:

Avoid inhalation, and contact with eyes and skin.

Use only in areas with appropriate exhaust ventilation.

Do not eat, drink, or smoke when using this product.

Wash hands thoroughly after handling.

Conditions for Safe Storage:

o Keep container tightly sealed in a cool, well-ventilated area.
e Store at -20°C.

o Keep away from direct sunlight and sources of ignition.

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.
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o Skin Contact: Wash off with soap and plenty of water.
 Inhalation: If breathed in, move person into fresh air.

 Ingestion: If swallowed, call a poison center or doctor/physician if you feel unwell. Rinse
mouth.

Disposal Considerations

Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations. Avoid release to the environment.

Transport Information

DNP-PEG6-acid is not considered to be hazardous for transport according to DOT (US),
IMDG, and IATA regulations.

This technical guide is intended to be a summary of available safety information. It is crucial to
consult the full Safety Data Sheet (SDS) from the supplier before handling DNP-PEG6-acid
and to follow all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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